CACNA1H

Target Description

CACNA1H encodes the alpha-1H subunit of voltage-dependent T-type calcium channels (CaV3.2). These low-voltage-activated channels play crucial roles in neuronal excitability, cardiac pacemaking, and endocrine secretion. Mutations in CACNA1H are associated with various neurological disorders, including childhood absence epilepsy, autism spectrum disorder, and primary aldosteronism, as well as influencing pain perception and cardiovascular function. Its pharmacological modulation is a target for therapeutic intervention.